4-Chloro-5,6-dimethoxypyrimidine
Overview
Description
Scientific Research Applications
Antimicrobial Activity
Research has demonstrated the synthesis of new pyrimidine derivatives incorporating 1H-tetrazol-5-ylthio moiety from 2-amino-4,6-dimethoxypyrimidine, showing good antibacterial activity comparable to standard antibiotics like Penicillin and Erythromycin (Dişli, Mercan, & Yavuz, 2013). This illustrates the potential of 4-Chloro-5,6-dimethoxypyrimidine derivatives in developing new antibacterial agents.
Synthesis of Heterocyclic Compounds
4-Chloro-5,6-dimethoxypyrimidine is also pivotal in synthesizing heterocyclic compounds, which are crucial in drug discovery and development. For instance, the synthesis of 2-cyanopyrimidines and their derivatives from 4,6-dimethoxy-2-(methylthio)pyrimidine highlights the utility of 4-Chloro-5,6-dimethoxypyrimidine in creating compounds with potential biological activities (Kalogirou & Koutentis, 2019).
Agricultural Chemical Synthesis
The compound has been used to synthesize pyrimidinylsalicylate herbicides, indicating its importance in creating agricultural chemicals (Yuan-xiang, 2009). This application is critical for developing new herbicides with improved efficacy and safety profiles.
Structural and Electronic Studies
4-Chloro-5,6-dimethoxypyrimidine derivatives have been subjects of structural and electronic studies to understand their molecular characteristics better. For example, density functional theory (DFT) and experimental studies have been conducted on chloropyrimidine derivatives to elucidate their structure, vibrational, and molecular characteristics, offering insights into their potential electronic and optical applications (Gupta et al., 2006).
Antitumor Activity
Some novel amino acids and imidazoles containing thieno[2,3-d]pyrimidine moiety, synthesized from 4-chloro-5,6-dimethylthieno[2,3-d]pyrimidine, have shown promising radioprotective and antitumor activities (Alqasoumi et al., 2009). This underscores the potential of 4-Chloro-5,6-dimethoxypyrimidine derivatives in cancer therapy.
Safety And Hazards
The safety data sheet for a related compound, 6-Chloro-2,4-dimethoxypyrimidine, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It’s important to handle 4-Chloro-5,6-dimethoxypyrimidine with appropriate safety measures. For detailed safety information, the compound’s Material Safety Data Sheet (MSDS) or similar document should be consulted.
properties
IUPAC Name |
4-chloro-5,6-dimethoxypyrimidine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7ClN2O2/c1-10-4-5(7)8-3-9-6(4)11-2/h3H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DKBXBJYGZWSILU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(N=CN=C1Cl)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201301491 |
Source
|
| Record name | 4-Chloro-5,6-dimethoxypyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201301491 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-5,6-dimethoxypyrimidine | |
CAS RN |
5193-88-4 |
Source
|
| Record name | 4-Chloro-5,6-dimethoxypyrimidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5193-88-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chloro-5,6-dimethoxypyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201301491 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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